Cas no 1366368-66-2 ((3S)-3-(2,5-dimethylthiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(2,5-dimethylthiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366368-66-2
• MF: C₂₄H₂₃NO₄S
• MW: 421.508725404739
• CID: 6466556
• PubChem ID: 103667897
• Update Time: 2025-10-29

(3S)-3-(2,5-dimethylthiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2,5-dimethylthiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 1366368-66-2
• EN300-1285219
• (3S)-3-(2,5-dimethylthiophen-3-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C24H23NO4S/c1-14-11-20(15(2)30-14)22(12-23(26)27)25-24(28)29-13-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-11,21-22H,12-13H2,1-2H3,(H,25,28)(H,26,27)/t22-/m0/s1
• InChI Key： RPARGDMCBICVOK-QFIPXVFZSA-N
• SMILES： S1C(C)=CC(=C1C)[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 421.13477939g/mol
• Monoisotopic Mass: 421.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 104Ų

Additional information on (3S)-3-(2,5-dimethylthiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Recent Advances in the Study of (3S)-3-(2,5-dimethylthiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1366368-66-2)

The compound (3S)-3-(2,5-dimethylthiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1366368-66-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of peptide-based therapeutics and small-molecule inhibitors. Recent studies have explored its role in modulating protein-protein interactions and its utility in solid-phase peptide synthesis (SPPS).

One of the most notable advancements in the study of this compound is its application in the development of novel protease inhibitors. Researchers have utilized its Fmoc-protected amino acid moiety to construct peptide libraries for high-throughput screening. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro), highlighting its relevance in antiviral drug development. The study employed molecular docking and kinetic assays to validate the binding affinity and mechanism of action of these derivatives.

In addition to its therapeutic potential, (3S)-3-(2,5-dimethylthiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been investigated for its role in targeted drug delivery systems. A recent preprint on bioRxiv detailed its incorporation into nanoparticle formulations designed for site-specific release of anticancer agents. The thiophene and Fmoc groups in the molecule were found to enhance the stability and cellular uptake of these nanoparticles, as evidenced by in vitro and in vivo studies.

Further research has also focused on optimizing the synthetic routes for this compound to improve yield and scalability. A 2024 report in Organic Process Research & Development described a novel enzymatic resolution method that significantly reduces the production of undesired stereoisomers. This advancement is expected to facilitate large-scale manufacturing of the compound for preclinical and clinical studies.

In conclusion, (3S)-3-(2,5-dimethylthiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1366368-66-2) represents a versatile building block in medicinal chemistry with promising applications in drug discovery and delivery. Ongoing research continues to uncover its potential, and future studies are likely to explore its utility in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders.